Cas no 207110-35-8 (3-Bromo-5-fluoro-4-methylaniline)

• Product Name: 3-Bromo-5-fluoro-4-methylaniline
• CAS No: 207110-35-8
• MF: C₇H₇BrFN
• MW: 204.03958439827
• MDL: MFCD12025433
• CID: 1029199
• Update Time: 2025-05-19

3-Bromo-5-fluoro-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-4-methylaniline
• AK136574
• AS00326
• KB-181206
• QC-8889
• SureCN8389021
• Benzenamine, 3-bromo-5-fluoro-4-methyl-
• PYSVBVGSPMLRRH-UHFFFAOYSA-N
• FCH1409217
• PC52052
• AB0067904
• AX8258142
• ST24041915

• MDL： MFCD12025433
• Inchi： 1S/C7H7BrFN/c1-4-6(8)2-5(10)3-7(4)9/h2-3H,10H2,1H3
• InChI Key： PYSVBVGSPMLRRH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C)F)N

Computed Properties

• Exact Mass: 202.97500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.589
• Boiling Point: 259 ºC
• Flash Point: 111 ºC
• PSA: 26.02000
• LogP: 3.06000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Bromo-5-fluoro-4-methylaniline

3-Bromo-5-fluoro-4-methylaniline: A Comprehensive Overview

3-Bromo-5-fluoro-4-methylaniline, also known by its CAS number 207110-35-8, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. The structure of 3-Bromo-5-fluoro-4-methylaniline consists of an aniline backbone with substituents at positions 3, 4, and 5. The presence of bromine, fluorine, and methyl groups introduces distinct electronic and steric effects, making it a versatile molecule for synthetic and applied research.

The synthesis of 3-Bromo-5-fluoro-4-methylaniline typically involves multi-step reactions, often starting from aniline derivatives. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium catalysts in coupling reactions has been pivotal in constructing the desired substitution pattern on the aromatic ring. These methods not only enhance the purity of the final product but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of chemical properties, 3-Bromo-5-fluoro-4-methylaniline exhibits a high degree of stability under standard conditions. Its electronic configuration allows for participation in various nucleophilic and electrophilic aromatic substitution reactions. The bromine atom at position 3 acts as a strong electron-withdrawing group, directing incoming electrophiles to positions 1 and 2 on the ring. Conversely, the fluorine atom at position 5 introduces a slight electron-withdrawing effect due to its electronegativity, while the methyl group at position 4 provides some electron-donating capability through hyperconjugation.

The application of 3-Bromo-5-fluoro-4-methylaniline spans across multiple domains. In pharmaceutical research, it serves as a valuable intermediate in the synthesis of bioactive compounds targeting various diseases. Recent studies have highlighted its potential as a precursor for anti-cancer agents, where its substitution pattern facilitates the attachment of functional groups that enhance bioavailability and selectivity. Additionally, in materials science, this compound is being explored for its role in creating advanced polymers with tailored electronic properties.

Recent research has delved into the electrochemical properties of 3-Bromo-5-fluoro-4-methylaniline, revealing its suitability as an electrode material in organic electronics. Its ability to undergo redox processes without significant structural degradation makes it a promising candidate for next-generation energy storage devices. Furthermore, computational studies using density functional theory (DFT) have provided insights into its electronic structure, aiding in the design of more efficient synthetic pathways.

In conclusion, 3-Bromo-5-fluoro-4-methylaniline, with its CAS number 207110-35-8, stands out as a critical compound in contemporary chemical research. Its unique structure, versatile reactivity, and wide-ranging applications underscore its importance in both academic and industrial settings. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping future innovations across diverse fields.